Cas no 76986-26-0 (D-Glucitol,6-chloro-6-deoxy- (9CI))
76986-26-0 structure
Product Name:D-Glucitol,6-chloro-6-deoxy- (9CI)
CAS No:76986-26-0
MF:C6H13ClO5
MW:200.617421865463
CID:566327
PubChem ID:131735
Update Time:2025-04-19
D-Glucitol,6-chloro-6-deoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Glucitol,6-chloro-6-deoxy- (9CI)
- 6-chloro-6-deoxyglucitol
- 1-Chloro-1-deoxyhexitol
- Glucitol, 6-chloro-6-deoxy-
- 76986-26-0
- (2S,3R,4S,5S)-6-chlorohexane-1,2,3,4,5-pentol
- DTXSID60998272
- Q27258932
- 6-chloro-6-deoxy-d-glucitol
- D-GLUCITOL, 6-CHLORO-6-DEOXY-
- UNII-46FWN3EXXJ
- SCHEMBL11071241
- 46FWN3EXXJ
-
- Inchi: 1S/C6H13ClO5/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,8-12H,1-2H2/t3-,4+,5-,6-/m1/s1
- InChI Key: MRGPKZIDNGFPIU-JGWLITMVSA-N
- SMILES: ClC[C@H]([C@H]([C@@H]([C@H](CO)O)O)O)O
Computed Properties
- Exact Mass: 200.045151
- Monoisotopic Mass: 200.045151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.8
- Topological Polar Surface Area: 101
Experimental Properties
- Density: 1.567
- Boiling Point: 529.2°C at 760 mmHg
- Flash Point: 273.8°C
- Refractive Index: 1.573
D-Glucitol,6-chloro-6-deoxy- (9CI) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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